Cas no 1243360-82-8 (5-cyclopropoxy-2-methylpyridin-4-amine)
5-cyclopropoxy-2-methylpyridin-4-amine Chemical and Physical Properties
Names and Identifiers
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- 5-CYCLOPROPOXY-2-METHYLPYRIDIN-4-AMINE
- 5-cyclopropoxy-2-methylpyridin-4-amine
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- Inchi: 1S/C9H12N2O/c1-6-4-8(10)9(5-11-6)12-7-2-3-7/h4-5,7H,2-3H2,1H3,(H2,10,11)
- InChI Key: UZSXIBPSTZVHJQ-UHFFFAOYSA-N
- SMILES: C1(C)=NC=C(OC2CC2)C(N)=C1
5-cyclopropoxy-2-methylpyridin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01075175-1g |
5-Cyclopropoxy-2-methylpyridin-4-amine |
1243360-82-8 | 95% | 1g |
¥11270.0 | 2023-04-04 | |
| Enamine | EN300-631733-1.0g |
5-cyclopropoxy-2-methylpyridin-4-amine |
1243360-82-8 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Aaron | AR01BK6Y-50mg |
5-cyclopropoxy-2-methylpyridin-4-amine |
1243360-82-8 | 95% | 50mg |
$850.00 | 2025-02-09 | |
| Aaron | AR01BK6Y-100mg |
5-cyclopropoxy-2-methylpyridin-4-amine |
1243360-82-8 | 95% | 100mg |
$1102.00 | 2025-02-09 | |
| Aaron | AR01BK6Y-250mg |
5-cyclopropoxy-2-methylpyridin-4-amine |
1243360-82-8 | 95% | 250mg |
$1563.00 | 2025-02-09 | |
| Aaron | AR01BK6Y-500mg |
5-cyclopropoxy-2-methylpyridin-4-amine |
1243360-82-8 | 95% | 500mg |
$2445.00 | 2025-02-09 | |
| Aaron | AR01BK6Y-1g |
5-cyclopropoxy-2-methylpyridin-4-amine |
1243360-82-8 | 95% | 1g |
$3129.00 | 2025-02-09 | |
| Aaron | AR01BK6Y-2.5g |
5-cyclopropoxy-2-methylpyridin-4-amine |
1243360-82-8 | 95% | 2.5g |
$6108.00 | 2023-12-16 | |
| Aaron | AR01BK6Y-5g |
5-cyclopropoxy-2-methylpyridin-4-amine |
1243360-82-8 | 95% | 5g |
$9025.00 | 2023-12-16 | |
| Aaron | AR01BK6Y-10g |
5-cyclopropoxy-2-methylpyridin-4-amine |
1243360-82-8 | 95% | 10g |
$13368.00 | 2023-12-16 |
5-cyclopropoxy-2-methylpyridin-4-amine Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 5-cyclopropoxy-2-methylpyridin-4-amine
Introduction to 5-cyclopropoxy-2-methylpyridin-4-amine (CAS No: 1243360-82-8)
5-cyclopropoxy-2-methylpyridin-4-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1243360-82-8, represents a structurally unique molecule with potential applications in drug discovery and development. The presence of both cyclopropyl and amine functional groups in its molecular framework suggests versatile reactivity, making it a compound of considerable interest for synthetic chemists and biologists alike.
The molecular structure of 5-cyclopropoxy-2-methylpyridin-4-amine consists of a pyridine core substituted with a cyclopropoxy group at the 5-position and a methyl group at the 2-position, along with an amine moiety at the 4-position. This arrangement imparts specific electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological interactions. The pyridine ring is a common pharmacophore in many bioactive molecules, often contributing to binding affinity and metabolic stability.
In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic purposes. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The 5-cyclopropoxy-2-methylpyridin-4-amine structure combines elements that are known to enhance pharmacological properties, such as lipophilicity, solubility, and binding affinity. These features make it a promising candidate for further investigation in medicinal chemistry.
One of the key aspects of 5-cyclopropoxy-2-methylpyridin-4-amine is its potential as a building block for more complex drug molecules. The cyclopropoxy group can serve as a handle for further functionalization, allowing chemists to modify the compound's properties as needed. Additionally, the amine functionality provides opportunities for hydrogen bonding interactions, which are crucial for molecular recognition in biological systems. These characteristics make it an attractive scaffold for designing new drugs targeting various diseases.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify molecules with high binding affinity to target proteins. 5-cyclopropoxy-2-methylpyridin-4-amine has been subjected to such computational studies, revealing its potential as an inhibitor or modulator of several key enzymes and receptors involved in metabolic disorders, inflammation, and neurodegenerative diseases.
The synthesis of 5-cyclopropoxy-2-methylpyridin-4-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropoxy group necessitates specialized synthetic methodologies to ensure regioselectivity and yield optimization. Researchers have explored various synthetic routes, including nucleophilic substitution reactions and metal-catalyzed cross-coupling processes, to achieve high-purity compounds suitable for biological testing.
In vitro studies have begun to explore the biological activity of 5-cyclopropoxy-2-methylpyridin-4-amine. Initial experiments suggest that this compound exhibits moderate activity against certain enzymes relevant to cancer progression and inflammation. The pyridine ring interacts with aromatic residues in protein active sites, while the amine group forms hydrogen bonds with polar backbone atoms. These interactions contribute to the compound's ability to modulate enzyme function.
The potential therapeutic applications of 5-cyclopropoxy-2-methylpyridin-4-amine are still being explored, but preliminary findings are promising. Researchers are particularly interested in its role as an anti-inflammatory agent and as a component in combination therapies targeting multiple disease pathways. The compound's structural features allow it to interact with various biological targets simultaneously, which could enhance its therapeutic efficacy.
Future studies will focus on optimizing the synthesis of 5-cyclopropoxy-2-methylpyridin-4-amine for large-scale production and conducting more comprehensive biological evaluations. Pharmacokinetic studies will assess how the compound is absorbed, distributed, metabolized, and excreted by the body. These data are essential for understanding its potential as a drug candidate and for guiding further development efforts.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising compounds like 5-cyclopropoxy-2-methylpyridin-4-am ine (CAS No: 1243360-82). Predictive models can now forecast biological activity based on molecular structure alone, saving significant time and resources in experimental validation. This synergy between computational methods and traditional wet chemistry is revolutionizing how new drugs are developed.
In conclusion,5-cyclopropoxy -2-methylpy ridin -4-am ine represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its unique structural features make it a versatile molecule with potential applications across multiple therapeutic areas. As research progresses,5 -cyc lo prop oxy -2 -m ethyl py ridi ne -4-am ine (CAS No: 1243360 -82 -8) is poised to play a significant role in the next generation of therapeutics.
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